Cas no 122221-91-4 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(4-hydroxy-3,5-dimethoxyphenyl)-2,2-dimethyl- (9CI))

• Product Name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(4-hydroxy-3,5-dimethoxyphenyl)-2,2-dimethyl- (9CI)
• CAS No: 122221-91-4
• MF: C₂₂H₂₀O₇
• MW: 396.390007019043
• CID: 162960
• Update Time: 2024-03-01

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(4-hydroxy-3,5-dimethoxyphenyl)-2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-7-(4-hydroxy-3,5-dimethoxyphenyl)-2,2-dimethyl- (9CI)
• PumilaisoflavoneD
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one, 5-hydroxy-7-(4-hydroxy-3,5-dimethoxyphenyl)-2,2-dimethyl- (9CI)

• Inchi： 1S/C22H20O7/c1-22(2)6-5-12-14(29-22)9-15-18(19(12)23)20(24)13(10-28-15)11-7-16(26-3)21(25)17(8-11)27-4/h5-10,23,25H,1-4H3
• InChI Key： GLSGFPDIXHVCDU-UHFFFAOYSA-N
• SMILES： C12=CC3OC=C(C4=CC(OC)=C(O)C(OC)=C4)C(=O)C=3C(O)=C1C=CC(C)(C)O2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• XLogP3: 2.42

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Melting Point: 174-176 °C
• Boiling Point: 610.7±55.0 °C(Predicted)
• PSA: 52.54
• pka: 6.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones